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Compound of Interest

Compound Name: 5-Bromoquinolin-6-amine

CAS No.: 50358-42-4

Cat. No.: B2837718

Get Quote

A thorough risk assessment is the cornerstone of safe laboratory practice. As specific

toxicological data for 5-Bromoquinolin-6-amine is not extensively documented, our

assessment is based on data from closely related structural analogs and the known hazards of

the aromatic amine chemical class. This approach, known as "read-across," is a scientifically

credible method for predicting the hazard profile of a substance. The primary analog for this

assessment is 5-Bromoquinolin-8-amine, an isomer with a similar hazard profile.[4]

Physicochemical and Safety Data Summary
The following table summarizes the key identification, physicochemical, and hazard information

for 5-Bromoquinolin-6-amine. Hazard classifications are derived from analogous compounds.
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Property Value Source

IUPAC Name 5-Bromoquinolin-6-amine -

Synonyms 6-Amino-5-bromoquinoline [1]

CAS Number 50358-42-4 [1]

Molecular Formula C₉H₇BrN₂ [1]

Molecular Weight 223.07 g/mol [1]

Appearance Solid, powder (predicted) [2]

GHS Hazard Statements

H302: Harmful if

swallowedH312: Harmful in

contact with skinH315: Causes

skin irritationH319: Causes

serious eye irritationH332:

Harmful if inhaledH335: May

cause respiratory irritation

[4]

Signal Word Warning [4]

Toxicological Profile
The primary health risks associated with 5-Bromoquinolin-6-amine are acute toxicity,

irritation, and potential long-term effects characteristic of aromatic amines.

Acute Toxicity: The compound is classified as harmful if swallowed, inhaled, or in contact

with skin.[4] Systemic absorption can occur through all routes of exposure.

Irritation: Direct contact will cause irritation to the skin and serious irritation to the eyes.[4] As

a fine powder, it can also cause respiratory tract irritation upon inhalation.[4]

Chemical Class Hazards: Aromatic amines are a class of compounds that require careful

handling due to potential risks, including methemoglobinemia and carcinogenicity, upon

prolonged or repeated exposure.[3]

Physical and Chemical Hazards
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The primary physical hazard is the potential for generating airborne dust during handling, which

increases the risk of inhalation.[5] Upon thermal decomposition, it may release toxic and

corrosive fumes, including nitrogen oxides (NOx) and hydrogen bromide (HBr).[6]

Section 2: Engineering Controls and Personal
Protective Equipment (PPE)
A multi-layered approach to exposure prevention is critical. The hierarchy of controls prioritizes

engineering and administrative controls, with Personal Protective Equipment (PPE) serving as

the final, essential barrier.

Engineering Controls
Chemical Fume Hood: All work involving the handling of solid 5-Bromoquinolin-6-amine or

its solutions must be conducted in a properly functioning and certified chemical fume hood.

This is the primary method for preventing the inhalation of dust or vapors.[7]

Ventilation: The laboratory should be well-ventilated to ensure any fugitive emissions are

diluted and removed.[8]

Personal Protective Equipment (PPE)
The selection of PPE is not merely a checklist; it is a reasoned defense against the specific

hazards of the chemical.

Eye and Face Protection: Wear chemical safety goggles with side shields that conform to EN

166 (EU) or NIOSH (US) standards.[8] A face shield may be required when handling larger

quantities where splashing is a risk.

Hand Protection: Use chemical-resistant gloves, such as nitrile or neoprene, that have been

inspected for integrity before use.[9] Given the compound's dermal toxicity, skin contact must

be avoided. Dispose of contaminated gloves immediately and wash hands thoroughly after

handling.

Skin and Body Protection: A standard laboratory coat is mandatory. For operations with a

higher risk of exposure, such as handling large quantities or cleaning spills, impervious

clothing or a chemical-resistant apron should be worn.[10]
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Respiratory Protection: If engineering controls fail or for emergency situations like a

significant spill, a NIOSH-approved air-purifying respirator with appropriate cartridges (e.g.,

combination P100/organic vapor) is required.[5][11] All respirator use must be part of a

formal respiratory protection program with proper training and fit-testing.[12]

Section 3: Standard Operating Procedures for Safe
Handling
Adherence to a validated protocol is essential for minimizing exposure and ensuring

reproducible, safe experimental outcomes.

Protocol 1: Weighing and Preparing Solutions of 5-
Bromoquinolin-6-amine

Preparation: Designate a clean work area within a chemical fume hood. Cover the work

surface with absorbent, disposable bench paper. Assemble all necessary equipment,

including spatula, weigh boat/paper, appropriate glassware, and solvent.

Don PPE: Put on all required PPE as detailed in Section 2.

Equilibration: Allow the container of 5-Bromoquinolin-6-amine to come to room

temperature before opening to prevent moisture condensation.

Dispensing: Open the container in the fume hood. Use a clean spatula to carefully transfer

the required amount of solid to the weigh vessel. Perform this action gently to minimize the

generation of airborne dust.

Transfer: Carefully add the weighed solid to the destination flask or beaker.

Dissolution: Add the desired solvent to the vessel and mix as required to dissolve the

compound.

Securing and Cleaning: Securely close the primary container of 5-Bromoquinolin-6-amine.

Clean the spatula and any affected surfaces within the fume hood.

Disposal: Dispose of the weigh boat, bench paper, and any contaminated materials in the

designated solid hazardous waste container.
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Final Steps: Remove gloves and wash hands thoroughly with soap and water.

Visualization: Safe Handling Workflow
The following diagram illustrates the logical flow for the safe handling of 5-Bromoquinolin-6-
amine.
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Preparation Phase
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Caption: Workflow for the safe handling of 5-Bromoquinolin-6-amine.
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Section 4: Storage and Incompatibility
Proper storage is crucial for maintaining the chemical's integrity and preventing hazardous

reactions.

Storage Conditions: Store 5-Bromoquinolin-6-amine in a tightly sealed, properly labeled

container.[8] The storage area should be cool, dry, and well-ventilated.[11] Store in a locked

cabinet or area with restricted access to authorized personnel only.[13]

Incompatible Materials: Keep away from strong oxidizing agents.[6] As an amine, it should

also be stored separately from strong acids, acid chlorides, and acid anhydrides to prevent

vigorous or exothermic reactions.[14]

Section 5: Emergency Response Procedures
A clear, rehearsed emergency plan is critical for mitigating the consequences of an accidental

release or exposure.

Spill Response
For a minor spill of solid 5-Bromoquinolin-6-amine within a fume hood:

Alert: Notify others in the immediate area.

Isolate: Ensure the fume hood sash is lowered to contain the dust.

PPE: Don appropriate PPE, including a respirator if there is any doubt about containment.

[12]

Contain & Absorb: Gently cover the spill with an inert absorbent material such as vermiculite,

sand, or cat litter to prevent it from becoming airborne.[15] Do NOT use combustible

materials like paper towels for the initial cleanup.

Collect: Carefully scoop the mixture into a heavy-duty plastic bag or a sealable container.[16]

Decontaminate: Wipe the spill area with a suitable solvent (e.g., ethanol), followed by soap

and water. Collect all cleaning materials as hazardous waste.
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Dispose: Label the container as "Hazardous Waste: 5-Bromoquinolin-6-amine Spill Debris"

and arrange for proper disposal.

For large spills or any spill outside of a fume hood, evacuate the area, close the doors, post a

warning sign, and contact your institution's emergency response team immediately.[17]

First Aid Measures
Immediate and appropriate first aid can significantly reduce the severity of an injury.[16]

Inhalation: Immediately move the affected person to fresh air. If breathing is difficult,

administer oxygen. Seek immediate medical attention.[16]

Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with

copious amounts of soap and water for at least 15 minutes.[12] Seek medical attention if

irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[6] Remove contact lenses if present and

easy to do. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth thoroughly with water. Never give

anything by mouth to an unconscious person.[8] Seek immediate medical attention.

Visualization: Emergency Spill Response Workflow
This diagram outlines the decision-making process for responding to a chemical spill.
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Caption: Emergency response workflow for a 5-Bromoquinolin-6-amine spill.

Section 6: Waste Disposal
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All waste containing 5-Bromoquinolin-6-amine, whether it is the neat compound,

contaminated solutions, or spill cleanup debris, must be treated as hazardous waste.

Segregation: Do not mix this waste with other waste streams unless explicitly permitted.

Containment: Collect waste in a compatible, leak-proof, and sealable container.[9] Ensure

the container is clearly labeled with its contents ("Hazardous Waste: 5-Bromoquinolin-6-
amine").

Disposal Route: The material can be disposed of by a licensed chemical destruction facility

or through controlled incineration with flue gas scrubbing.[18] Do not discharge to sewer

systems.[18]

Regulatory Compliance: Always follow all local, state, and federal regulations for hazardous

waste disposal.[6]
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12. ehs.princeton.edu [ehs.princeton.edu]

13. chemicalbook.com [chemicalbook.com]

14. pubs.acs.org [pubs.acs.org]

15. acs.org [acs.org]

16. assets.thermofisher.com [assets.thermofisher.com]

17. Hazardous Material Spill | Emergency Information [emergency.weill.cornell.edu]

18. 5-bromoquinolin-8-ol - Safety Data Sheet [chemicalbook.com]

To cite this document: BenchChem. [Section 1: Hazard Identification and Risk Assessment].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2837718/docs#section-1-hazard-identification-and-
risk-assessment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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